Cas no 898758-30-0 (1-(1,3-oxazol-2-yl)hexan-1-one)

• Product Name: 1-(1,3-oxazol-2-yl)hexan-1-one
• CAS No: 898758-30-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD07699286
• CID: 1945255
• PubChem ID: 24723597
• Update Time: 2025-04-21

1-(1,3-oxazol-2-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-oxazol-2-yl)hexan-1-one
• 2-HEXANOYLOXAZOLE
• SureCN7444620
• CTK5G4170
• AG-H-64071
• KB-171984
• DTXSID50642035
• SCHEMBL7444620
• AKOS006285621
• 898758-30-0
• MFCD07699286

• MDL： MFCD07699286
• Inchi： 1S/C9H13NO2/c1-2-3-4-5-8(11)9-10-6-7-12-9/h6-7H,2-5H2,1H3
• InChI Key： CDURLTQSHCMKHK-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(CCCCC)=O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 247.7°C at 760 mmHg
• Flash Point: 103.6°C
• Refractive Index: 1.466
• PSA: 43.10000
• LogP: 2.43760